5-methoxy-1-methyl-1H-indole-3-carbonitrile
Cat. No. B8670031
M. Wt: 186.21 g/mol
InChI Key: OIPMMVPDCMQPEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04940703
Procedure details
A solution of 5-methoxy-1H-indole-3-carbonitrile (550 mg) in dry tetrahydrofuran (50 ml) was treated with NaH (152 mg of a 55% dispersion in oil). The solution was stirred under a dry nitrogen atmosphere until the evolution of hydrogen ceased. Methyl iodide (0.45 mg) was then added and the reaction allowed to stir at room temperature for one hour. The solvent was then removed under reduced pressure and the residue taken up in dichloromethane (50 ml), washed with water (2×25 ml), dried (MgSO4), filtered, and evaporated to dryness under reduced pressure. The residue was recrystallised from absolute ethanol to afford the title compound as white prisms (480 mg); m.p. 105°-108° C.; δH (360 MHz, CDCl3) 3.84 (3H, s, OCH3), 3.87 (3H, s, NCH3), 6.98 (1H, dd, J=7.5, 1.0 Hz, H-6), 7.12 (1H, d, J=1.0 Hz, H-4), 7.31 (1H, d, J=7.5 Hz, H-7), 7.61 (1H, s, H-2); m/z 186 (M+ 100), 171 (90), 143 (80), 116 (20), 101 (15), 89 (15).
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[C:9](=[CH:10][CH:11]=1)[NH:8][CH:7]=[C:6]2[C:12]#[N:13].[H-].[Na+].[H][H].[CH3:18]I>O1CCCC1>[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[C:9](=[CH:10][CH:11]=1)[N:8]([CH3:18])[CH:7]=[C:6]2[C:12]#[N:13] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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550 mg
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Type
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reactant
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Smiles
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COC=1C=C2C(=CNC2=CC1)C#N
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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0.45 mg
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Type
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reactant
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Smiles
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CI
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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to stir at room temperature for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was then removed under reduced pressure
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WASH
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Type
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WASH
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Details
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washed with water (2×25 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was recrystallised from absolute ethanol
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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COC=1C=C2C(=CN(C2=CC1)C)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 480 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 81307% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
